New Fe2TiO5-based nanoheterostructured mesoporous photoanodes with improved visible light photoresponses†
Journal of Materials Chemistry A Pub Date: 2014-02-12 DOI: 10.1039/C4TA00102H
Abstract
Triphasic nanocrystalline porous material based Fex–TiO2 anatase, pseudo-brookite and hematite are generated via a simple templated growth based strategy followed by carefully controlled temperature/atmosphere treatments. As shown by XRD, SEM, and TEM experiments the resulting nano-crystalline mesoporous films exhibit optimized bicontinuous pore-solid architectures and high surface-areas. Mössbauer spectroscopy and XPS analyses indicate that FeIII is the main iron oxidation state present in the films.
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